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A detailed elucidation of the chemical structure of Thonningianin B, a potent antioxidant

isolated from the African medicinal herb Thonningia sanguinea, has been achieved through a

comprehensive analysis of its spectroscopic data. This technical guide provides an in-depth

look at the nuclear magnetic resonance (NMR) and mass spectrometry data that were pivotal in

piecing together the molecule's intricate framework. This information is crucial for researchers

in natural product chemistry, pharmacology, and drug development who are interested in the

therapeutic potential of ellagitannins.

Thonningianin B was identified as a new ellagitannin alongside its analogue, Thonningianin A.

[1][2] The structural determination was primarily accomplished through the interpretation of

one-dimensional (¹H and ¹³C NMR) and two-dimensional (COSY, HMBC, HSQC) NMR

experiments, in conjunction with high-resolution mass spectrometry.

Spectroscopic Data Summary
The quantitative NMR data for Thonningianin B, recorded in acetone-d₆, are summarized in

the tables below. These tables provide a clear and comparative overview of the chemical shifts

(δ) for each proton and carbon atom in the molecule.

Table 1: ¹H NMR Spectroscopic Data for Thonningianin B (500 MHz, Acetone-d₆)
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Position δH (ppm) Multiplicity J (Hz)

Dihydrochalcone

moiety

2' 7.08 d 2.0

3' 6.22 d 2.0

4' - - -

5' 6.22 d 2.0

6' 7.08 d 2.0

α 3.42 t 7.8

β 2.90 t 7.8

Glucose moiety

1'' 5.08 d 7.5

2'' 3.65 t 8.5

3'' 3.70 t 8.5

4'' 4.30 t 8.5

5'' 3.95 m

6''a 4.45 dd 11.5, 2.0

6''b 4.25 dd 11.5, 5.5

HHDP group

2''' 6.45 s

2'''' 6.68 s

Table 2: ¹³C NMR Spectroscopic Data for Thonningianin B (125 MHz, Acetone-d₆)
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Position δC (ppm)

Dihydrochalcone moiety

1' 199.5

2' 106.8

3' 96.0

4' 165.2

5' 96.0

6' 106.8

α 46.5

β 31.5

Glucose moiety

1'' 102.5

2'' 74.8

3'' 78.5

4'' 71.2

5'' 76.5

6'' 64.5

HHDP group

1''' 116.5

2''' 107.8

3''' 125.5

4''' 139.5

5''' 145.2

6''' 169.2
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1'''' 116.2

2'''' 107.5

3'''' 125.2

4'''' 139.8

5'''' 145.5

6'''' 168.8

Experimental Protocols
Isolation: Thonningianin B was isolated from the methanolic extract of the dried roots of

Thonningia sanguinea. The separation was achieved using a combination of Sephadex LH-20

column chromatography and high-performance liquid chromatography (HPLC) on an ODS

column.[2]

Spectroscopic Analysis:

NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, and HMBC spectra were recorded on a 500

MHz NMR spectrometer. Samples were dissolved in acetone-d₆. Chemical shifts (δ) are

reported in parts per million (ppm) and were referenced to the residual solvent signals.

Mass Spectrometry: High-resolution FABMS (Fast Atom Bombardment Mass Spectrometry)

was used to determine the molecular formula of Thonningianin B. The analysis yielded a

molecular formula of C₃₅H₃₀O₁₇.[2]

Structural Elucidation Workflow
The process of elucidating the structure of Thonningianin B involved a logical progression

from initial characterization to the final detailed structural assignment. The following diagram

illustrates this workflow.
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Caption: Workflow for the structure elucidation of Thonningianin B.

Key 2D NMR Correlations
The precise arrangement of the dihydrochalcone, glucose, and hexahydroxydiphenoyl (HHDP)

moieties was determined through key correlations observed in the 2D NMR spectra. The

HMBC (Heteronuclear Multiple Bond Correlation) experiment was particularly instrumental in

connecting these structural fragments.
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Caption: Key HMBC and COSY correlations in Thonningianin B.

The structural elucidation of Thonningianin B showcases the power of modern spectroscopic

techniques in natural product chemistry. The detailed data presented here provides a solid

foundation for further research into the biological activities and potential therapeutic

applications of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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